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Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943

An In-depth Technical Guide on Ethyl 4-ethoxybenzoate: Chemical Properties and Structure

Ethyl 4-ethoxybenzoate is an organic compound classified as a benzoate ester.[1] It serves
as a significant raw material and intermediate in the fields of organic synthesis,
pharmaceuticals, agrochemicals, and dyestuffs.[2][3] This technical guide provides a
comprehensive overview of its chemical properties, structure, and a detailed experimental
protocol for its synthesis.

Chemical Properties

Ethyl 4-ethoxybenzoate is a colorless to light yellow, viscous liquid or oil at room temperature.
[2] It is stable under normal conditions but is incompatible with strong oxidizing agents.[2][4]
The compound is combustible and should be stored in a dry, well-ventilated place at room
temperature.[2][5] It is soluble in organic solvents like chloroform and methanol but is not
miscible or is difficult to mix with water.[2][4][6]

The key quantitative chemical and physical properties of Ethyl 4-ethoxybenzoate are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1215943?utm_src=pdf-interest
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0059898
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2326690.htm
https://www.fishersci.ca/shop/products/ethyl-4-ethoxybenzoate-98-thermo-scientific/p-7022301
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2326690.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2326690.htm
https://www.chembk.com/en/chem/Ethyl%204-ethoxybenzoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2326690.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15010~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:23:24~~Ethyl%204-ethoxybenzoate~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2326690.htm
https://www.chembk.com/en/chem/Ethyl%204-ethoxybenzoate
https://cymitquimica.com/cas/23676-09-7/
https://www.benchchem.com/product/b1215943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C11H1403 [21[7]
Molecular Weight 194.23 g/mol [21[7]

CAS Number 23676-09-7 [2][7]
Appearance Colourless viscous liquid/oil [2]

Melting Point 9°C [21(4][7]
Boiling Point 145-150 °C (at 13 mmHQ) [2][4]
Density 1.071 g/cm? [21[7]

Flash Point 137 °C [21[7]
Refractive Index 1517 -1.519 [2][4]

Water Solubility

Not miscible or difficult to mix

[2]4]

LogP

3.600

[2]

Chemical Structure

Ethyl 4-ethoxybenzoate, also known as 4-Ethoxybenzoic acid ethyl ester, is an aromatic

compound.[7][8] Its structure consists of a central benzene ring that is di-substituted at

positions 1 and 4 (para). The two functional groups attached to the ring are an ethyl ester group
(-COOCH-2CHs) and an ethoxy group (-OCH2CHs).[1][6] This classifies the molecule as a
benzoate ester and a phenol ether.[1]

The presence of these functional groups makes it a versatile intermediate for further chemical

transformations. The ester group can undergo hydrolysis, transesterification, or reduction, while

the aromatic ring can be subject to electrophilic substitution reactions.

Caption: Chemical structure of Ethyl 4-ethoxybenzoate.

Experimental Protocols

Synthesis of Ethyl 4-ethoxybenzoate
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A common method for the synthesis of Ethyl 4-ethoxybenzoate involves the reaction of p-
hydroxybenzoic acid with diethyl sulfate in the presence of a base.[2][9]

Materials:

p-Hydroxybenzoic acid

Diethyl sulfate

Xylene

Sodium hydroxide (NaOH)

Water

Procedure:

o Reaction Setup: In a glass flask, combine 15 g (0.108 mol) of p-hydroxybenzoic acid and
54.4 g (0.353 mol) of diethyl sulfate with 75 mL of xylene.[2][9]

e Heating: Heat the reaction mixture to 90°C with stirring.[2][9]

e pH Adjustment: Monitor the pH of the mixture using a calibrated pH electrode. Prepare a
35% aqueous NaOH solution by dissolving 13.6 g (0.326 mol) of NaOH flakes in 25 mL of
water.[2][9]

o Base Addition: Slowly add the 35% NaOH solution dropwise to the reaction mixture over 90
minutes, maintaining the pH in the range of 8-10.[2][9]

 Stirring: After the complete addition of the NaOH solution, continue stirring the mixture for an
additional 15 minutes.[2][9]

o Work-up: Cool the reaction mixture to room temperature and add 75 mL of water.[2][9]

e Phase Separation: Separate the upper organic phase, which contains the product, from the
lower aqueous phase.[2][9]
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» Washing: Wash the organic phase sequentially with 75 mL of a 2% aqueous NaOH solution
and then with 75 mL of water.[2][9]

» Solvent Removal: Remove the solvent (xylene) from the organic phase by evaporation to
yield the final product, ethyl p-ethoxybenzoate.[2][9]

This protocol has been reported to produce a yield of 97.6% with a purity of 98.6% as
determined by HPLC.[2][9]
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Caption: Workflow for the synthesis of Ethyl 4-ethoxybenzoate.

Safety and Handling

Ethyl 4-ethoxybenzoate is harmful if swallowed.[2][10] It is recommended to wash hands
thoroughly after handling and to not eat, drink, or smoke when using this product.[10][11] In
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case of ingestion, it is advised to rinse the mouth and seek medical attention.[5][10] Standard
personal protective equipment, including gloves and eye protection, should be worn to avoid
contact with skin and eyes.[4][12] For detailed safety information, refer to the product's Safety
Data Sheet (SDS).[5][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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